Cas no 1351590-86-7 (2-bromo-N-2-hydroxy-2-(3-methylthiophen-2-yl)ethylbenzamide)

• Product Name: 2-bromo-N-2-hydroxy-2-(3-methylthiophen-2-yl)ethylbenzamide
• CAS No: 1351590-86-7
• MF: C₁₄H₁₄BrNO₂S
• MW: 340.235461711884
• CID: 6234152
• PubChem ID: 56764034
• Update Time: 2025-06-15

2-bromo-N-2-hydroxy-2-(3-methylthiophen-2-yl)ethylbenzamide Chemical and Physical Properties

Names and Identifiers

• 2-bromo-N-2-hydroxy-2-(3-methylthiophen-2-yl)ethylbenzamide
• AKOS024523585
• 2-bromo-N-[2-hydroxy-2-(3-methylthiophen-2-yl)ethyl]benzamide
• F5857-1634
• 2-bromo-N-(2-hydroxy-2-(3-methylthiophen-2-yl)ethyl)benzamide
• 1351590-86-7
• VU0524826-1

• Inchi： 1S/C14H14BrNO2S/c1-9-6-7-19-13(9)12(17)8-16-14(18)10-4-2-3-5-11(10)15/h2-7,12,17H,8H2,1H3,(H,16,18)
• InChI Key： SHTIIRMQMYXFEX-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1C(NCC(C1=C(C)C=CS1)O)=O

Computed Properties

• Exact Mass: 338.99286g/mol
• Monoisotopic Mass: 338.99286g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 77.6Ų

Additional information on 2-bromo-N-2-hydroxy-2-(3-methylthiophen-2-yl)ethylbenzamide

Professional Introduction to 2-bromo-N-2-hydroxy-2-(3-methylthiophen-2-yl)ethylbenzamide (CAS No. 1351590-86-7)

The compound 2-bromo-N-2-hydroxy-2-(3-methylthiophen-2-yl)ethylbenzamide, identified by the CAS number 1351590-86-7, represents a significant advancement in the field of pharmaceutical chemistry. This molecule has garnered considerable attention due to its unique structural features and potential therapeutic applications. The benzamide core, combined with a brominated aromatic ring and a hydroxyl-substituted ethyl chain linked to a thiophene ring, creates a complex scaffold that is both structurally intriguing and functionally promising.

In recent years, the development of novel benzamide derivatives has been a focal point in medicinal chemistry, particularly for their roles as modulators of various biological pathways. The presence of the bromine atom in the molecular structure of 2-bromo-N-2-hydroxy-2-(3-methylthiophen-2-yl)ethylbenzamide not only enhances its lipophilicity but also serves as a handle for further chemical modifications, enabling the synthesis of analogs with tailored properties. This compound’s potential as an inhibitor or activator of specific enzymes or receptors has been extensively explored in preclinical studies.

The hydroxyl group in the ethyl chain and the thiophene ring contribute to the molecule’s solubility and bioavailability, making it a candidate for oral administration. Additionally, the structural motif suggests possible interactions with proteins involved in inflammatory and metabolic disorders. Current research indicates that derivatives of this class may exhibit anti-inflammatory, antioxidant, and even anticancer properties, although further investigation is necessary to fully elucidate their mechanisms of action.

One of the most exciting aspects of 2-bromo-N-2-hydroxy-2-(3-methylthiophen-2-yl)ethylbenzamide is its versatility in drug design. The benzamide moiety is well-documented for its ability to interact with biological targets such as proteases and transcription factors. By incorporating structural elements like the bromine atom and thiophene ring, chemists have been able to fine-tune the pharmacokinetic and pharmacodynamic profiles of these compounds. This flexibility has led to several promising candidates entering clinical trials for various indications.

The synthesis of 2-bromo-N-2-hydroxy-2-(3-methylthiophen-2-yl)ethylbenzamide involves multi-step organic reactions that highlight the expertise required in pharmaceutical chemistry. The introduction of the bromine atom at the aromatic ring typically requires halogenation techniques, while the attachment of the hydroxyl-substituted ethyl chain necessitates careful control over reaction conditions to avoid unwanted side products. The thiophene ring is often incorporated via cross-coupling reactions, which are pivotal in constructing complex heterocyclic systems.

In terms of biological activity, preliminary studies suggest that 2-bromo-N-2-hydroxy-2-(3-methylthiophen-2-yl)ethylbenzamide may interact with targets involved in pain perception and neurotransmitter regulation. The benzamide moiety’s ability to modulate pain pathways has been observed in several related compounds, suggesting that this derivative could have analgesic effects. Furthermore, the presence of functional groups that can engage with neurotransmitter receptors makes it an attractive candidate for treating neurological disorders.

The compound’s potential extends beyond traditional therapeutic areas. Its structural complexity allows for modifications that could enhance its suitability for use in drug delivery systems. For instance, incorporating this molecule into nanoparticles or liposomes could improve its targeted delivery to specific tissues or organs, thereby increasing efficacy while minimizing side effects. Such advancements are crucial for developing next-generation therapeutics that address unmet medical needs.

The role of computational chemistry in optimizing derivatives like 2-bromo-N-2-hydroxy-2-(3-methylthiophen-2-yl)ethylbenzamide cannot be overstated. Molecular modeling techniques enable researchers to predict binding affinities, metabolic stability, and other key properties before conducting expensive wet-lab experiments. By leveraging these tools, scientists can rapidly screen large libraries of compounds and identify those with the most promising profiles for further development.

The future prospects for 2-bromo-N-2-hydroxy-2-(3-methylthiophen-2-yl)ethylbenzamide are bright, with ongoing research focusing on elucidating its full pharmacological potential. Collaborative efforts between academic institutions and pharmaceutical companies are essential to translate laboratory findings into clinical applications. As our understanding of biological pathways continues to expand, compounds like this one will play an increasingly important role in addressing complex diseases.

In conclusion, 2-bromo-N-2-hydroxy-2-(3-methylthiophen-2-yl)ethylbenzamide, identified by CAS number 1351590-86-7, exemplifies the innovative spirit driving modern pharmaceutical research. Its unique structure and multifaceted potential make it a valuable asset in the quest for novel therapeutics. As scientists continue to explore its properties and applications, we can expect this compound to contribute significantly to advancements across multiple medical disciplines.